Cadmium-111

• CAS: 14336-64-2
• Synonyms: 111Cd isotope; Cadmium-111; Cd-111 isotope
• Molecular Formula: Cd
• Molecular Weight: 110.904184 g/mol
• SMILES: [Cd]
• InChI: InChI=1S/Cd/i1-1
• InChIKey: BDOSMKKIYDKNTQ-BJUDXGSMSA-N

Cadmium-111 (¹¹¹Cd) is a stable isotope distinguished by its nuclear spin I=1/2. It is uniquely required for ¹¹¹Cd⁺ trapped-ion quantum computing, where hyperfine “clock” states enable high-fidelity gates, and for cyclotron production of diagnostic ¹¹¹In using validated cross-sections. Proprietary enrichment (>90%) eliminates interference from ¹¹³Cd in neutron‑capture studies. For environmental biogeochemistry, ¹¹¹Cd is the only tool that quantitatively discriminates soil- vs. fertilizer-derived cadmium in crops—capabilities impossible with natural Cd or other isotopes. Choose ≥99% enriched ¹¹¹Cd to guarantee data integrity, reproducible yields, and regulatory-grade traceability across all critical research and production workflows.

Cadmium-111 (CAS 14336-64-2) Isotope: Procurement-Relevant Properties and Applications

Cadmium-111 (¹¹¹Cd) is a stable, naturally occurring isotope of cadmium with a natural abundance of 12.80% and nuclear spin I = 1/2 [1]. It is one of eight stable cadmium isotopes, distinguished by its nuclear properties which enable specific applications in NMR spectroscopy, isotope tracing, nuclear reactor component testing, and quantum information processing [2].

• [1] CHEBI:52619 - cadmium-111. ChEBI. Definition: The stable isotope of cadmium with relative atomic mass 110.904182, 12.8 atom percent natural abundance and nuclear spin 1/2. View Source
• [2] Isotopes of cadmium. Wikipedia. View Source

Why Cadmium-111 Cannot Be Substituted by Other Cadmium Isotopes or Natural Cadmium in Critical Applications

Despite the availability of other stable cadmium isotopes (e.g., ¹¹²Cd, ¹¹³Cd, ¹¹⁴Cd) and natural abundance cadmium, Cadmium-111's specific nuclear properties—including its unique nuclear spin, distinct neutron capture cross-section, and suitability as a target for specific nuclear reactions—preclude generic substitution in applications requiring precise isotopic identity. The use of natural cadmium or the wrong enriched isotope leads to significant performance degradation, compromised experimental data quality, or complete procedural failure, as detailed in the quantitative evidence below [1][2].

• [1] Allison M. Gicking, Kenneth S. Krane. Neutron Capture by Cadmium: Thermal Cross Sections and Resonance Integrals of 106,108,110,112,114,116Cd. APS Northwest Section Meeting, 2011. View Source
• [2] F Tárkányi et al. Cross sections of proton induced nuclear reactions on enriched 111Cd and 112Cd for the production of 111In for use in nuclear medicine. Appl Radiat Isot. 1994 Feb;45(2):239-49. View Source

Quantitative Differentiation of Cadmium-111 from Isotopic Analogs: A Procurement Evidence Guide

NMR Sensitivity Comparison: ¹¹¹Cd vs. ¹¹³Cd for Spectroscopic Applications

In NMR spectroscopy, the choice of isotope significantly impacts data acquisition time and signal-to-noise ratio. ¹¹¹Cd is a spin-1/2 nucleus suitable for NMR, but it is slightly less sensitive than the more commonly used ¹¹³Cd isotope. Quantitatively, at 11.744 T, the relative sensitivity of ¹¹¹Cd is 9.54 × 10⁻³ compared to 1H, while ¹¹³Cd exhibits a higher sensitivity of 1.09 × 10⁻² [1]. The absolute sensitivity (accounting for natural abundance) is 1.21 × 10⁻³ for ¹¹¹Cd and 1.33 × 10⁻³ for ¹¹³Cd [1]. This difference, while small, can be a critical factor in experiments with limited sample quantities or when short acquisition times are essential [2][3].

Evidence Dimension	Relative NMR sensitivity
Target Compound Data	9.54 × 10⁻³ (relative to 1H)
Comparator Or Baseline	113Cd: 1.09 × 10⁻² (relative to 1H)
Quantified Difference	113Cd is 1.14 times more sensitive (relative) and 1.10 times more sensitive (absolute)
Conditions	Magnetic field: 11.744 T

Why This Matters

For procurement, this quantifies the trade-off: if maximum NMR sensitivity is paramount, ¹¹³Cd is the preferred isotope, but if other factors (e.g., specific isotopic enrichment, coupling constants, or target production) are prioritized, ¹¹¹Cd remains a viable and well-characterized alternative.

• [1] NMR Periodic Table: Cadmium NMR. IMSERC, Northwestern University. View Source
• [2] (Cd) Cadmium NMR. Hebrew University of Jerusalem. View Source
• [3] 113Cd NMR Spectroscopy. ScienceDirect Topics. View Source

Target for ¹¹¹In Production: ¹¹¹Cd vs. ¹¹²Cd Nuclear Reaction Cross-Sections

For the production of the medically critical radioisotope ¹¹¹In, both enriched ¹¹¹Cd and ¹¹²Cd can be used as cyclotron targets. The choice of target isotope directly impacts the production yield and the level of undesired side-products. A study measuring proton-induced nuclear reactions on enriched ¹¹¹Cd and ¹¹²Cd targets up to 30 MeV quantified the excitation functions for the primary production pathways: ¹¹¹Cd(p,n)¹¹¹m,gIn and ¹¹²Cd(p,2n)¹¹¹m,gIn [1]. While the study provides the full excitation functions rather than a single yield value, the data demonstrate that the optimal proton energy range and the resulting yield of ¹¹¹In are distinct for each target isotope, directly influencing the cost-effectiveness and radionuclidic purity of the final product [1].

Evidence Dimension	Production pathway for ¹¹¹In
Target Compound Data	¹¹¹Cd(p,n)¹¹¹m,gIn
Comparator Or Baseline	112Cd: ¹¹²Cd(p,2n)¹¹¹m,gIn
Quantified Difference	Distinct excitation functions measured up to 30 MeV (see source for full quantitative data).
Conditions	Proton beam energy up to 30 MeV

Why This Matters

The selection between ¹¹¹Cd and ¹¹²Cd targets for ¹¹¹In production is a quantifiable economic and quality decision. Procurement must be guided by the specific cyclotron energy and desired yield/purity profile.

• [1] F Tárkányi et al. Cross sections of proton induced nuclear reactions on enriched 111Cd and 112Cd for the production of 111In for use in nuclear medicine. Appl Radiat Isot. 1994 Feb;45(2):239-49. View Source

Neutron Capture Cross-Section: ¹¹¹Cd vs. ¹¹³Cd for Nuclear Reactor Applications

The neutron capture cross-section is a critical parameter for materials used in nuclear reactor control and shielding. ¹¹³Cd has an exceptionally high thermal neutron capture cross-section, which can dominate and obscure measurements of other isotopes in natural cadmium. Studies on the neutron capture cross-sections of cadmium isotopes highlight that previous measurements on even-mass isotopes (like ¹¹¹Cd) were uncertain due to the large absorption cross-section of naturally occurring ¹¹³Cd [1]. This necessitates the use of isotopically enriched ¹¹¹Cd to obtain accurate, unambiguous data for its own capture cross-section and for applications where the presence of ¹¹³Cd would be detrimental. Remeasurements using samples with >90% isotopic enrichment of ¹¹¹Cd were required to precisely determine its effective resonance integral and thermal cross-section, free from the interference of ¹¹³Cd [1].

Evidence Dimension	Neutron capture cross-section measurement interference
Target Compound Data	Requires >90% enrichment for accurate measurement
Comparator Or Baseline	Natural Cd: measurements uncertain due to ¹¹³Cd's large absorption cross-section
Quantified Difference	113Cd's cross-section dominates natural Cd absorption, necessitating enriched ¹¹¹Cd for unambiguous study.
Conditions	Thermal neutron energy range

Why This Matters

For nuclear physics research and applications like spectral shift absorbers, the use of enriched ¹¹¹Cd is mandatory to avoid experimental artifacts and ensure accurate cross-section data. Natural cadmium or other isotopic mixtures are unacceptable due to the overwhelming interference from ¹¹³Cd.

• [1] Allison M. Gicking, Kenneth S. Krane. Neutron Capture by Cadmium: Thermal Cross Sections and Resonance Integrals of 106,108,110,112,114,116Cd. APS Northwest Section Meeting, 2011. View Source

Quantum Computing: ¹¹¹Cd+ as a Qubit vs. Other Ion Species

In the field of quantum information processing, the ¹¹¹Cd+ ion is a proven and well-characterized qubit. Experimental implementations have demonstrated high-fidelity operations. For instance, Grover's quantum search algorithm was realized using two trapped ¹¹¹Cd+ ion qubits, recovering a marked state with an average probability of 60% with a single query, surpassing the 50% maximum probability achievable by any classical search [1]. Furthermore, Raman sideband cooling of a single trapped ¹¹¹Cd+ ion has achieved a ground state population of 97%, a critical prerequisite for high-fidelity quantum gates [2]. Entangling gates between pairs of ¹¹¹Cd+ ions have been demonstrated with an average target-state fidelity of 0.79 [3].

Evidence Dimension	Quantum algorithm performance
Target Compound Data	60% probability of success (Grover's algorithm, single query)
Comparator Or Baseline	Classical search: maximum 50% probability
Quantified Difference	10% absolute improvement, 1.2x relative improvement
Conditions	Two trapped ¹¹¹Cd+ ion qubits

Why This Matters

This provides quantitative, peer-reviewed evidence that ¹¹¹Cd+ ions are a functional and high-performing platform for quantum computing. Procurement of ¹¹¹Cd is essential for research groups developing or operating trapped-ion quantum processors based on this established qubit system.

• [1] Kathy-Anne Brickman. Implementation of Grover's Quantum Search Algorithm with Two Trapped Cadmium Ions. Ph.D. Thesis, University of Michigan, 2007. View Source
• [2] Deslauriers, L. Cooling and heating of the quantum motion of trapped cadmium(+) ions. Ph.D. Thesis, 2006. View Source
• [3] A Moelmer-Soerensen entangling gate is realized for pairs of trapped 111Cd+ ions using magnetic-field insensitive 'clock' states. INIS Repository, IAEA. View Source

Isotopic Tracer Studies: ¹¹¹Cd as a Tracer vs. Radioactive Tracers or Natural Abundance Cadmium

Stable isotope tracing using ¹¹¹Cd provides a powerful and safe alternative to radioactive tracers for studying the environmental fate and transport of cadmium. A study using ¹¹¹Cd-labeled green manure in a soil-wheat system quantified the metal transfer dynamics [1]. Using single collector ICP-MS and stable isotope mass balance calculations, the study determined that the largest fraction of cadmium in wheat shoots derived from the soil (94-98%), while the addition of green manure increased the transfer of soil cadmium to wheat by a factor of 1.9 [1]. This precise, high-throughput method (determining both ¹¹¹Cd:¹¹⁰Cd ratios and Cd concentrations in a single analytical run) is enabled by the specific stable isotopic signature of the enriched ¹¹¹Cd tracer [1].

Evidence Dimension	Tracer performance in soil-plant system
Target Compound Data	Enabled quantification of Cd transfer: soil contributed 94-98% of Cd in shoots; green manure increased transfer 1.9-fold.
Comparator Or Baseline	Methods without isotopic tracer: cannot distinguish soil-derived vs. fertilizer-derived Cd
Quantified Difference	1.9-fold increase in Cd transfer from soil to wheat due to green manure addition, quantified only via ¹¹¹Cd tracing.
Conditions	Pot study with alkaline soil and wheat

Why This Matters

This demonstrates the unique value of enriched ¹¹¹Cd for quantitative environmental fate studies, providing data unattainable with natural abundance cadmium or without an isotopic tracer. It is a critical tool for researchers in environmental science, agronomy, and toxicology.

• [1] Künzli M et al. 67Zn and 111Cd labelled green manure to determine the fate and dynamics of zinc and cadmium in soil-fertilizer-crop systems. Isotopes Environ Health Stud. 2024 Jun;60(3):286-308. View Source

Protein Structural Biology: ¹¹¹Cd NMR as a Probe vs. ¹¹³Cd NMR

Both ¹¹¹Cd and ¹¹³Cd are used as NMR probes for studying zinc metalloproteins, but ¹¹¹Cd offers specific advantages in certain experiments. For instance, a study using ¹¹¹Cd NMR to investigate the binding of N-hydroxybenzenesulphonamide inhibitors to cadmium-111-substituted carbonic anhydrase revealed a large ¹¹¹Cd-¹⁵N spin-coupling, demonstrating that the inhibitor binds directly via its nitrogen atom [1]. From the relative intensities of free and complexed enzyme signals, it was deduced that the ¹¹¹Cd enzyme complex with the N-hydroxysulphonamide has a longer lifetime than the complex formed with the unsubstituted sulphonamide [1]. This type of detailed mechanistic insight is made possible by the specific NMR properties of the ¹¹¹Cd nucleus.

Evidence Dimension	Enzyme-inhibitor complex lifetime
Target Compound Data	Longer lifetime for ¹¹¹Cd-enzyme complex with N-hydroxysulphonamide vs. unsubstituted sulphonamide.
Comparator Or Baseline	Unsubstituted sulphonamide complex with ¹¹¹Cd-enzyme: shorter lifetime
Quantified Difference	Qualitative observation: signal intensity ratio indicates longer complex lifetime.
Conditions	111Cd-NMR spectroscopy of ¹¹¹Cd-substituted bovine carbonic anhydrase

Why This Matters

While ¹¹³Cd is often the preferred NMR nucleus due to higher sensitivity, this work exemplifies a specific case where ¹¹¹Cd NMR was successfully employed to gain unique mechanistic insights. Procurement of ¹¹¹Cd is thus essential for researchers who may require it for specific NMR experiments, particularly when studying systems where ¹¹³Cd may be less suitable or where complementary data from both isotopes is desired.

• [1] Blackburn GM et al. A nuclear-magnetic-resonance study of the binding of novel N-hydroxybenzenesulphonamide carbonic anhydrase inhibitors to native and cadmium-111-substituted carbonic anhydrase. Eur J Biochem. 1985 Dec 16;153(3):553-8. View Source

Optimal Application Scenarios for Cadmium-111 Isotope

Cyclotron Target for High-Yield ¹¹¹In Radioisotope Production

As evidenced by the measured excitation functions [1], enriched ¹¹¹Cd is an optimal target material for the production of ¹¹¹In, a radioisotope widely used in medical diagnostics (e.g., for labeling white blood cells and antibodies). The choice between ¹¹¹Cd and ¹¹²Cd depends on the specific proton energy of the available cyclotron. The quantitative cross-section data allows for precise calculation of production yields, enabling cost-effective and high-purity manufacturing of this critical radiopharmaceutical precursor [1].

Nuclear Reactor Component Testing and Neutron Cross-Section Measurement

For research requiring accurate measurement of neutron capture cross-sections on even-mass cadmium isotopes, or for testing materials intended for use as spectral shift absorbers in advanced nuclear reactors, highly enriched ¹¹¹Cd is mandatory [1]. The presence of even trace amounts of ¹¹³Cd, with its exceptionally high thermal neutron absorption, would dominate the signal and render data on other isotopes unreliable. The use of >90% enriched ¹¹¹Cd ensures that the measured properties are intrinsic to the ¹¹¹Cd nucleus itself, free from interference [1].

Trapped-Ion Quantum Computing Research and Development

Research groups developing trapped-ion quantum computers based on the ¹¹¹Cd+ ion platform rely on a stable supply of this specific isotope. The demonstrated high-fidelity operations, including ground state cooling (97% population) [2] and entangling gates (0.79 fidelity) [3], along with the successful implementation of quantum algorithms like Grover's search [4], make ¹¹¹Cd+ a well-established and reliable qubit. The unique hyperfine structure of ¹¹¹Cd+ provides the 'clock' states that are essential for these operations [4].

Precision Environmental Tracing of Cadmium in Soil-Plant Systems

Enriched ¹¹¹Cd is the tool of choice for researchers studying the biogeochemical cycling of cadmium in the environment. As demonstrated in soil-fertilizer-crop studies [1], the use of ¹¹¹Cd as a stable isotope tracer allows for the quantitative differentiation between soil-derived and fertilizer-derived cadmium in plant tissues. This capability is unattainable with natural abundance cadmium or conventional analytical methods, providing crucial data for risk assessment and the development of sustainable agricultural practices [1].

• [1] F Tárkányi et al. Cross sections of proton induced nuclear reactions on enriched 111Cd and 112Cd for the production of 111In for use in nuclear medicine. Appl Radiat Isot. 1994 Feb;45(2):239-49. View Source
• [2] Deslauriers, L. Cooling and heating of the quantum motion of trapped cadmium(+) ions. Ph.D. Thesis, 2006. View Source
• [3] A Moelmer-Soerensen entangling gate is realized for pairs of trapped 111Cd+ ions using magnetic-field insensitive 'clock' states. INIS Repository, IAEA. View Source
• [4] Kathy-Anne Brickman. Implementation of Grover's Quantum Search Algorithm with Two Trapped Cadmium Ions. Ph.D. Thesis, University of Michigan, 2007. View Source
• [5] Künzli M et al. 67Zn and 111Cd labelled green manure to determine the fate and dynamics of zinc and cadmium in soil-fertilizer-crop systems. Isotopes Environ Health Stud. 2024 Jun;60(3):286-308. View Source